Cas no 109241-54-5 (1H-Imidazole-5-ethanamine,N-chloro-)

1H-Imidazole-5-ethanamine,N-chloro- structure
109241-54-5 structure
Product Name:1H-Imidazole-5-ethanamine,N-chloro-
CAS No:109241-54-5
MF:C5H8ClN3
MW:145.590119361877
CID:223779
PubChem ID:135710
Update Time:2025-04-19

1H-Imidazole-5-ethanamine,N-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-ethanamine,N-chloro-
    • N-chloro-2-(1H-imidazol-5-yl)ethanamine
    • N-Chloro-2-(1H-imidazol-4-yl)ethanamine
    • DTXSID00148855
    • 1H-Imidazole-4-ethanamine, N-chloro-
    • N-Chloro-1H-imidazole-4-ethanamine
    • SCHEMBL3379483
    • AKOS006377224
    • 109241-54-5
    • chlorohistamine
    • Inchi: 1S/C5H8ClN3/c6-9-2-1-5-3-7-4-8-5/h3-4,9H,1-2H2,(H,7,8)
    • InChI Key: YUCOVYKZDMXLIN-UHFFFAOYSA-N
    • SMILES: ClNCCC1=CN=CN1

Computed Properties

  • Exact Mass: 144.03301
  • Monoisotopic Mass: 145.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • PSA: 37.81
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